Cirrhopetalanthin
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Overview
Description
Cirrhopetalanthin is a natural product found in Gymnadenia conopsea, Monomeria barbata, and other organisms with data available.
Scientific Research Applications
Genetic Control of Plant Curvature
Cirrhopetalanthin is associated with the curvature of biological surfaces. A study on the cin mutant of Antirrhinum revealed that leaves with excess growth in marginal regions displayed negative curvature during development. This curvature is linked to the shape and progression of a cell-cycle arrest front and is regulated by the CIN gene, which encodes a TCP protein. The CIN gene promotes zero curvature (flatness) by making cells more sensitive to an arrest signal, particularly in marginal regions (Nath et al., 2003).
Phylogenetics and Floral Evolution
The Cirrhopetalum alliance, within the genus Bulbophyllum (Orchidaceae), has its monophyletic status supported by molecular phylogenetics. Evolutionary transitions in floral characters and phylogenetic signal variation have been extensively studied. This research has led to a revised understanding of the alliance, with significant evolutionary transitions in floral characters detected after the inclusion of sect. Desmosanthes. This has necessitated a new sectional classification due to the polyphyletic or paraphyletic nature of most sections within the alliance (Hu et al., 2019).
Cloud-based Research Frameworks
The Cirrus framework provides solutions for large-scale scientific experiments on the Azure platform, addressing the complexity barriers for researchers untrained in cloud programming. This framework allows the integration of different computational tools and data for large-scale research experiments, making high-scale compute resources more accessible and manageable for researchers with limited programming experience (Lu et al., 2010).
properties
Product Name |
Cirrhopetalanthin |
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Molecular Formula |
C30H22O6 |
Molecular Weight |
478.5 g/mol |
IUPAC Name |
1-(2,7-dihydroxy-4-methoxyphenanthren-1-yl)-4-methoxyphenanthrene-2,7-diol |
InChI |
InChI=1S/C30H22O6/c1-35-25-13-23(33)29(21-7-3-15-11-17(31)5-9-19(15)27(21)25)30-22-8-4-16-12-18(32)6-10-20(16)28(22)26(36-2)14-24(30)34/h3-14,31-34H,1-2H3 |
InChI Key |
CNLFNDMTGHNGIV-UHFFFAOYSA-N |
SMILES |
COC1=C2C3=C(C=CC2=C(C(=C1)O)C4=C5C=CC6=C(C5=C(C=C4O)OC)C=CC(=C6)O)C=C(C=C3)O |
Canonical SMILES |
COC1=C2C3=C(C=CC2=C(C(=C1)O)C4=C5C=CC6=C(C5=C(C=C4O)OC)C=CC(=C6)O)C=C(C=C3)O |
synonyms |
blestriarene C |
Origin of Product |
United States |
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